1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine

• Molecular Formula: C19H20Cl2N2O2
• Molecular Weight: 379.3 g/mol
• IUPAC Name: [3-[(2,5-dichlorophenoxy)methyl]phenyl]-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H20Cl2N2O2/c1-22-7-9-23(10-8-22)19(24)15-4-2-3-14(11-15)13-25-18-12-16(20)5-6-17(18)21/h2-6,11-12H,7-10,13H2,1H3
• InChI Key: QUHHQVGVNSURGF-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=CC(=CC=C2)COC3=C(C=CC(=C3)Cl)Cl
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC=CC(=C2)COC3=C(C=CC(=C3)Cl)Cl

Description

1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine, also known as DMXB-A, is a compound that has been extensively studied for its potential therapeutic applications in various neurological disorders. It belongs to the class of α7 nicotinic acetylcholine receptor (nAChR) agonists, which have been shown to have neuroprotective and anti-inflammatory effects.

Mechanism of Action

1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine acts as an agonist of the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the central nervous system. Activation of the α7 nAChR has been shown to have various effects on neuronal function, including the release of neurotransmitters such as acetylcholine and glutamate, modulation of synaptic plasticity, and regulation of inflammatory responses. 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine has been shown to enhance the activity of the α7 nAChR, leading to increased neurotransmitter release and reduced inflammation.
Biochemical and Physiological Effects:
1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter release, regulation of inflammatory responses, and enhancement of cognitive function. It has also been shown to have neuroprotective effects, reducing neuronal damage and death in various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine is its specificity for the α7 nAChR, which makes it a useful tool for studying the function of this receptor in various neurological disorders. However, one of the limitations of 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine is its relatively short half-life, which makes it difficult to administer in vivo. Additionally, the synthesis of 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine is relatively complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the study of 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine. One area of research is the development of more potent and selective α7 nAChR agonists that have longer half-lives and improved pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. Finally, the use of 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine as a tool for studying the function of the α7 nAChR in various physiological and pathological conditions is an important area of future research.

Synthesis Methods

The synthesis of 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine involves several steps, including the reaction of 2,5-dichlorobenzyl chloride with 3-hydroxybenzaldehyde to form 3-[(2,5-dichlorophenoxy)methyl]benzaldehyde. This intermediate is then reacted with 4-methylpiperazine and benzoyl chloride to form 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine. The purity of the compound is confirmed using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. It has been shown to have neuroprotective and anti-inflammatory effects, which make it a promising candidate for the treatment of these disorders. 1-{3-[(2,5-Dichlorophenoxy)methyl]benzoyl}-4-methylpiperazine has also been studied for its potential use in enhancing cognitive function, improving memory, and reducing anxiety.